![molecular formula C8H4BrClN2O B1377231 2-Bromo-5-(4-chlorophenyl)-1,3,4-oxadiazole CAS No. 1368558-17-1](/img/structure/B1377231.png)
2-Bromo-5-(4-chlorophenyl)-1,3,4-oxadiazole
Overview
Description
2-Bromo-5-(4-chlorophenyl)-1,3,4-oxadiazole (BCPO) is a heterocyclic compound with potential applications in organic synthesis, catalysis, and medicinal chemistry. BCPO has been studied extensively for its unique properties, such as its ability to act as a catalyst in organic synthesis, its ability to act as a ligand in catalysis, and its potential as an anti-cancer agent.
Scientific Research Applications
Synthesis and Characterization
2-Bromo-5-(4-chlorophenyl)-1,3,4-oxadiazole and its derivatives are primarily synthesized for their potential in various fields of chemical and pharmaceutical research. The synthesis methods include microwave irradiation which has shown advantages in yield, reaction rate, and simplicity (Li Zheng, 2004). Moreover, the compound has been utilized to synthesize new heterocyclic compounds indicating its versatility in chemical synthesis (Z. Abbas, Dhuha Faruq Hussain, R. M. Shakir, 2017).
Biological Evaluation
The synthesized derivatives of 1,3,4-oxadiazole, including this compound, have been subjected to various biological evaluations. Studies have demonstrated that these compounds exhibit moderate to good antimicrobial and antifungal activities, making them significant in the development of new pharmaceuticals (H. Makwana, Y. Naliapara, 2014). Furthermore, they have been identified as potential antibacterial agents, with some showing remarkable activity against specific bacterial strains (S. Z. Siddiqui et al., 2014).
Chemical and Physical Properties Analysis
Studies focusing on the chemical and physical properties of this compound derivatives have revealed interesting characteristics. For instance, thermal studies have been conducted to evaluate their thermal properties and stability, providing insights into their behavior under different conditions (S. Arora et al., 2012). Additionally, crystal structure analyses have been performed to understand the molecular arrangement and interactions within these compounds (Yu-Gang Yan et al., 2010).
properties
IUPAC Name |
2-bromo-5-(4-chlorophenyl)-1,3,4-oxadiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrClN2O/c9-8-12-11-7(13-8)5-1-3-6(10)4-2-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQCJHLYJBGDXQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(O2)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1368558-17-1 | |
Record name | 2-bromo-5-(4-chlorophenyl)-1,3,4-oxadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.